The periodic table of elements arranges all of the known chemical elements in an informative array. Elements are arranged from left to right and top to bottom in order of increasing atomic number. Order generally coincides with increasing atomic mass.
Periodic Table Downloads
periodic table in alphabetical order by symbol
|Element Name||Symbol||Atomic No.||Mass||Wiki URL|
The year of 2019 was designated by the United Nations as the International Year of the Periodic Table of Chemical Elements. It marks the 150th anniversary of the publication by the Russian chemist Dmitry Mendeleev (1834–1907) of his Periodic Table and celebrates the significance and impact of this outstandingly successful chart of the atomic building blocks of matter.
Mendeleev was hardly the first to arrive at a periodic system. The observation that certain types of elements prefer to combine with certain other types prompted early chemists to classify the elements in tables of chemical affinities. The elements in these groupings displayed an important numerical relationship to each other: the equivalent weight (an early substitute for atomic weight) of the middle element had the approximate mean of the values of the two flanking elements. By the 1860s a number of scientists had moved beyond the triad concept to produce some very respectable periodic systems. The closest precursor to Mendeleev’s table in both chronological and philosophical terms was developed by Julius Lothar Meyer, a German chemist, in 1864. However, there was an untimely delay in the publication of his most elaborate periodic table, and, perhaps more importantly, Meyer—unlike Mendeleev—hesitated to make predictions about unknown elements. Mendeleev’s version of the periodic table left the biggest impact on the scientific community, both at the time it was produced and thereafter. In the popular imagination the periodic system invariably and justifiably connects to his name, to the same extent that the theory of evolution connects to Darwin’s name and the theory of relativity to Einstein’s.
Although Mendeleev's table demonstrated the periodic nature of the elements, it remained for the discoveries of scientists of the 20th Century to explain why the properties of the elements recur periodically. For example, in 1911, A. van den Broek in a series of two papers proposed that the atomic weight of an element was approximately equal to the charge on an atom. This charge, later termed the atomic number, could be used to number the elements within the periodic table. With the discovery of isotopes of the elements, it became apparent that atomic weight was not the significant player in the periodic law as Mendeleev, Meyers and others had proposed, but rather, the properties of the elements varied periodically with atomic number. The last major changes to the periodic table resulted from Glenn Seaborg's work in the middle of the 20th Century. Starting with his discovery of plutonium in 1940, he discovered all the transuranic elements from 94 to 102. He reconfigured the periodic table by placing the actinide series below the lanthanide series. In 1951, Seaborg was awarded the Nobel Prize in chemistry for his work. Element 106 has been named seaborgium (Sg) in his honor.
The Periodic table is useful for modern students and scientists because it helps predict the types of chemical reactions that a particular element is likely to participate in. Rather than memorize facts and figures for each element, students and scientists need only glance at the table to learn much about the reactivity of an element, whether it is likely to conduct electricity, whether it is hard or soft, and many other characteristics. Another useful feature of the periodic table is that most tables provide all the information you need to balance chemical reactions at a glance. The table tells each element's atomic number and usually its atomic weight. The usual charge on an element is indicated by an element's group.
The abiding preeminent position of the Periodic Table in displaying the known elements (now 118) reflects the extent to which the underlying principles on which it is constructed constitute, in effect, a “standard model” for chemistry. The fundamental insight represented by Mendeleev's 1869 classification framework remains intact, although new interactive online and three‐dimensional presentations emerge.